2,6-Dichlorobenzoyl isothiocyanate
Cat. No. B8592002
M. Wt: 232.09 g/mol
InChI Key: SWBDPIGAGFPFPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07135466B2
Procedure details
2,6-Dichloro-1-benzenecarbonyl isothiocyanate was prepared using commercially available 2,6-dichloro-1-benzenecarbonyl chloride (80 mg) as a starting compound according to the description of the literature. 2,6-Dichloro-1-benzenecarbonyl isothiocyanate was dissolved in ethanol (1 ml) to prepare a solution. 4-[(6,7-Dimethoxy-4-quinolyl)oxy]-2-fluoroaniline (50 mg), toluene (5 ml), and ethanol (1 ml) were added to the solution, and the mixture was stirred at room temperature for 2 hr. The reaction solution was concentrated, and the residue was purified by chromatography on silica gel using chloroform/acetone for development to give the title compound (71 mg, yield 82%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
50 mg
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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ClC1C=CC=C(Cl)C=1C(Cl)=O.[Cl:12][C:13]1[CH:18]=[CH:17][CH:16]=[C:15]([Cl:19])[C:14]=1[C:20]([N:22]=[C:23]=[S:24])=[O:21].[CH3:25][O:26][C:27]1[CH:28]=[C:29]2[C:34](=[CH:35][C:36]=1[O:37][CH3:38])[N:33]=[CH:32][CH:31]=[C:30]2[O:39][C:40]1[CH:46]=[CH:45][C:43]([NH2:44])=[C:42]([F:47])[CH:41]=1.C1(C)C=CC=CC=1>C(O)C>[Cl:12][C:13]1[CH:18]=[CH:17][CH:16]=[C:15]([Cl:19])[C:14]=1[C:20]([N:22]=[C:23]=[S:24])=[O:21].[Cl:12][C:13]1[CH:18]=[CH:17][CH:16]=[C:15]([Cl:19])[C:14]=1[C:20]([NH:22][C:23]([NH:44][C:43]1[CH:45]=[CH:46][C:40]([O:39][C:30]2[C:29]3[C:34](=[CH:35][C:36]([O:37][CH3:38])=[C:27]([O:26][CH3:25])[CH:28]=3)[N:33]=[CH:32][CH:31]=2)=[CH:41][C:42]=1[F:47])=[S:24])=[O:21]
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Inputs
Step One
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Name
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|
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Quantity
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80 mg
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Type
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reactant
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Smiles
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ClC1=C(C(=CC=C1)Cl)C(=O)Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
|
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Type
|
reactant
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Smiles
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ClC1=C(C(=CC=C1)Cl)C(=O)N=C=S
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
|
C(C)O
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Step Three
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Name
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Quantity
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50 mg
|
|
Type
|
reactant
|
|
Smiles
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COC=1C=C2C(=CC=NC2=CC1OC)OC1=CC(=C(N)C=C1)F
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Name
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Quantity
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5 mL
|
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 2 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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to prepare a solution
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The reaction solution was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by chromatography on silica gel
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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ClC1=C(C(=CC=C1)Cl)C(=O)N=C=S
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|
Name
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|
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Type
|
product
|
|
Smiles
|
ClC1=C(C(=O)NC(=S)NC2=C(C=C(C=C2)OC2=CC=NC3=CC(=C(C=C23)OC)OC)F)C(=CC=C1)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 71 mg | |
| YIELD: PERCENTYIELD | 82% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
